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Executive Summary

Tributyltin isocyanate (TBT-NCO) is a specialized organometallic reagent primarily utilized in
advanced organic synthesis and polymer chemistry. For drug development professionals, its
value lies not as a therapeutic agent—organotins are potent endocrine disruptors—but as a
highly effective synthetic tool for the neutral, non-acidic generation of acyl isocyanates.

Acyl isocyanates are critical intermediates in the synthesis of acyl ureas, carbamates, and
heterocycles found in various pharmaceutical active ingredients (APIs). TBT-NCO facilitates the
conversion of acid chlorides to acyl isocyanates under mild conditions, avoiding the harsh
thermal degradation associated with traditional methods (e.g., reaction of acid chlorides with
metal cyanates at high temperatures).

Warning: TBT-NCO is an organotin compound.[1] It poses significant health risks, including
severe eye irritation, skin absorption toxicity, and long-term endocrine disruption. All protocols
described herein require the use of a fume hood, double-gloving (nitrile/laminate), and strict
waste disposal procedures.
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Chemical Identity & Properties
Nomenclature & Identification

e |[UPAC Name: Tributyl(isocyanato)stannane

Common Name: Tributyltin isocyanate

Formula:

SMILES:CCCC(CCCC)N=C=0

hvsicochemical

CAS Number: 681-99-2 (Generic for organotin isocyanates; specific isomers vary)

Property Value Note

Molecular Weight 332.07 g/mol

Physical State Colorless to pale yellow liquid Viscous oil at RT
Boiling Point ~297 °C (at 760 mmHg) High thermal stability
Density 1.203 g/mL Denser than water

Soluble in DCM, ether,

Solubilit
Y benzene, hexane

Hydrolyzes slowly in water

Flash Point >110 °C

Structural Analysis

Unlike organic isocyanates (

) which are purely covalent, TBT-NCO features a tin-nitrogen bond (

).

e Bonding Mode: Spectroscopic evidence confirms the N-bonded isocyanate structure (

) rather than the O-bonded cyanate (
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» Aggregation: While trimethyltin isocyanate forms rigid infinite polymers in the solid state via
bridging isocyanate groups, the bulky butyl groups in TBT-NCO prevent tight packing.
Consequently, it exists as a monomeric or loosely associated liquid, enhancing its solubility
and reactivity in organic synthesis.

e Spectroscopic Signature (IR): The diagnostic asymmetric NCO stretch appears as a very
strong band at 2220 = 10 cm~2. This peak is the primary metric for validating product purity.

Experimental Protocol: Synthesis of TBT-NCO

Objective: Synthesis of high-purity Tributyltin Isocyanate from Tributyltin Chloride. Scale: 50
mmol (approx. 16.6 g product). Purity Target: >95% (determined by

NMR and IR).

Reagents & Equipment

e Precursors: Tributyltin chloride (

, 16.3 g, 50 mmol); Silver Cyanate (
, 9.0 g, 60 mmol) or Potassium Cyanate (
) dried at 100°C.

e Solvent: Anhydrous Benzene or Toluene (100 mL). Note: Toluene is preferred for safety.

e Equipment: 250 mL round-bottom flask, reflux condenser, nitrogen line, Celite pad, rotary
evaporator.

Step-by-Step Procedure

o Preparation: Flame-dry the glassware and purge with nitrogen.
e Mixing: Charge the flask with

(1.2 equiv) and anhydrous toluene. Add

(1.0 equiv) dropwise via syringe while stirring.
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o Why AgNCO? Silver salts drive the reaction via the precipitation of insoluble AgCI (Le
Chatelier’s principle), ensuring complete conversion under milder conditions than alkali
salts.

o Reflux: Heat the mixture to reflux (110°C) for 2—4 hours.

o Monitoring: Aliquot a sample for IR.[2] The disappearance of the broad Sn-Cl stretch (far
IR) and appearance of the sharp NCO peak at 2220 cm~? indicates completion.

o Workup: Cool the mixture to room temperature. Filter the suspension through a Celite pad to
remove the AgCI precipitate. Wash the pad with 20 mL fresh toluene.

« |solation: Concentrate the filtrate under reduced pressure (rotary evaporator).

 Purification: The resulting colorless oil is typically pure enough for use. For analytical grade,
distill under high vacuum (approx. 130-140°C at 0.5 mmHg), though this is often
unnecessary due to the high boiling point.

Self-Validating Quality Control

e IR Check: Strong peak at 2220 cm~1.[2] Absence of OH peaks (3400 cm~1) confirms no
hydrolysis to oxide/hydroxide.

¢ Refractive Index:

Applications in Drug Development & Synthesis[4]
Synthesis of Acyl Isocyanates (The "Masked"
Isocyanate)

The primary utility of TBT-NCO in pharmaceutical chemistry is the conversion of acid chlorides
to acyl isocyanates. Acyl isocyanates (

) are highly reactive electrophiles used to introduce the acyl urea pharmacophore found in
anticonvulsants and antineoplastics.
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Mechanism: The reaction proceeds via a four-membered transition state where the tin atom
acts as a Lewis acid, coordinating to the carbonyl oxygen of the acid chloride, facilitating the
transfer of the isocyanate group.

Advantages over Classical Methods:
» Neutral Conditions: No strong acids or bases required.

e No Thermal Degradation: Reaction occurs at lower temperatures than the thermal
decomposition of acyl azides (Curtius rearrangement).

e Selectivity: Compatible with sensitive functional groups that might degrade under harsh
Curtius conditions.

Catalysis of Urethane Formation

TBT-NCO acts as a catalyst in the formation of polyurethanes. It activates the isocyanate
monomer via Lewis acid coordination, making the carbon more susceptible to nucleophilic
attack by alcohols (polyols).

Visualizing the Workflows

The following diagram illustrates the synthesis of TBT-NCO and its subsequent application in
generating drug intermediates.
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Figure 1: Synthesis of TBT-NCO and its application in the neutral conversion of acid chlorides
to acyl isocyanates.

Safety & Toxicology (Critical)
Toxicity Profile

e Endocrine Disruption: TBT compounds are nanomolar-potency endocrine disruptors, causing
imposex in marine life and potential hormonal imbalances in mammals.

o Acute Toxicity: Highly toxic if swallowed or absorbed through skin. Causes severe skin burns
and eye damage.

e Exposure Limits: OSHA PEL for organic tin compounds is 0.1 mg/m? (as Sn).

Handling Protocols

o Containment: All weighing and transfers must occur inside a certified chemical fume hood.

o PPE: Standard lab coat, safety glasses, and double gloves (inner nitrile, outer Silver
Shield/Laminate) are mandatory. Organotins penetrate standard nitrile gloves over time.

o Decontamination: Spills should be treated with a 10% solution of potassium permanganate
or bleach to oxidize the organotin before cleanup.

o Waste: Segregate as "Heavy Metal Organic Waste." Do not mix with general organic
solvents.
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o Synthesis of Organotin Isocyanates via Metal Cyan
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¢ Tributyltin Reagents in Organic Synthesis

o Source: Organic Syntheses
o Relevance: Provides context for handling tributyltin reagents and purification of rel
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e Toxicity and Environmental F

o Source: National Institutes of Health (NIH) / PubMed
o Relevance: Critical safety data regarding endocrine disruption and handling precautions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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